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Compound of Interest

Compound Name: 2-(Bromomethyl)benzonitrile

Cat. No.: B057715 Get Quote

Essential Safety and Handling Guide for 2-
(Bromomethyl)benzonitrile
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-(Bromomethyl)benzonitrile (CAS No: 22115-41-9). The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure personal safety and regulatory compliance when working with this hazardous

compound.

2-(Bromomethyl)benzonitrile is a corrosive solid that can cause severe skin burns and

serious eye damage.[1][2] Strict adherence to the following operational and personal protective

equipment (PPE) plans is critical to mitigate risks.

Hazard Identification and Physical Properties
A clear understanding of the chemical's hazards and properties is the foundation of safe

handling.

Table 1: Hazard Identification for 2-(Bromomethyl)benzonitrile
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GHS Classification Pictogram Signal Word Hazard Statement

Skin Corrosion,

Category 1B[1][3]
GHS05 Corrosion Danger[1][4]

H314: Causes severe

skin burns and eye

damage[1][2][4][5]

Serious Eye Damage,

Category 1[1]

Table 2: Physical and Chemical Properties of 2-(Bromomethyl)benzonitrile

Property Value

Synonyms
α-Bromo-o-tolunitrile, 2-Cyanobenzyl bromide[1]

[3][6]

CAS Number 22115-41-9[1][5]

Molecular Formula C₈H₆BrN[1]

Molecular Weight 196.04 g/mol [1][3][5]

Physical State Solid, Powder[5][7]

Appearance Beige[7]

Melting Point 70 - 74 °C (158 - 165.2 °F)[5][7]

Personal Protective Equipment (PPE) Plan
A comprehensive PPE strategy is mandatory to prevent contact and exposure. The selection of

PPE must be based on a thorough risk assessment of the specific procedures being

performed.

Table 3: Required Personal Protective Equipment (PPE)
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Protection Type Specification
Rationale and Best
Practices

Eye & Face Protection
Chemical safety goggles and a

full-face shield.[4][5]

Protects against dust particles

and chemical splashes.

Standard safety glasses are

insufficient.

Skin & Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), inspected

before use.

Prevents direct skin contact.

Check for perforations before

each use.

Body Protection
A chemical-resistant lab coat

or a full protective suit.[7]

Protects against contamination

of personal clothing and skin.

Must be worn fully buttoned.

Respiratory Protection

NIOSH-approved N95 dust

mask or a P2/P3 respirator

cartridge for dusts.[4][5]

Required whenever handling

the solid outside of a closed

system or when dust may be

generated.[1]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for safely handling 2-(Bromomethyl)benzonitrile in

a laboratory setting.

Preparation and Engineering Controls
Work Area: All handling of 2-(Bromomethyl)benzonitrile must be conducted within a

certified chemical fume hood to control dust and vapor.[7][8]

Emergency Equipment: Ensure an eyewash station and safety shower are unobstructed and

have been recently tested.[9][10]

Materials: Have all necessary equipment, reagents, and a designated, labeled hazardous

waste container ready within the fume hood before starting.

Donning PPE
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Put on your lab coat or protective suit first.

Next, don the N95 respirator or fit-tested respirator.

Follow with chemical safety goggles and a face shield.

Finally, put on chemical-resistant gloves, ensuring the cuffs are pulled over the sleeves of the

lab coat.

Handling the Chemical
Weighing and Transfer: Handle the solid carefully to minimize dust generation.[1][6] Use a

spatula to transfer the material. If possible, use a containment system like a glove bag for

weighing.

Reactions: If adding to a solution, do so slowly to avoid splashing. Keep the container

covered as much as possible.

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[7]

[8]

Decontamination and Doffing PPE
Work Area: Clean the work surface within the fume hood thoroughly after use.

PPE Removal: Remove PPE in the reverse order it was put on, being careful not to touch the

outside of contaminated items with bare skin.

Remove gloves first, peeling them off inside-out.

Remove the face shield and goggles.

Remove the lab coat or suit.

Remove the respirator last.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[1][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/144711
https://aksci.com/sds/N739_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB24278&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B2118_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/144711
https://aksci.com/sds/N739_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency and Disposal Plans
Immediate and correct response to an exposure or spill is critical. Proper disposal is required to

ensure environmental and personnel safety.

Emergency First Aid Procedures
Table 4: Emergency First Aid Measures

Exposure Route First Aid Measure

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with copious amounts of

water/shower for at least 15 minutes. Seek

immediate medical attention.[1][7]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do so. Continue rinsing.

Call an ophthalmologist immediately.[1][7]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1][7]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

[7]

Spill Response
In case of a spill, evacuate the immediate area.[1] Avoid inhaling the dust.[1] Wearing full PPE,

cover the spill with an inert absorbent material, then sweep it up and place it into a suitable,

labeled container for hazardous waste disposal.[7]

Disposal Plan
Waste Segregation: All materials contaminated with 2-(Bromomethyl)benzonitrile,

including the chemical itself, empty containers, and used PPE, must be treated as hazardous
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waste.

Containerization: Collect waste in a clearly labeled, sealed container suitable for corrosive

solids.

Disposal: Dispose of the container and its contents through an approved hazardous waste

disposal plant, following all local, state, and federal regulations.[1][6][7]

Visualized Workflow for Safe Handling
The following diagram illustrates the logical progression of steps for safely handling 2-
(Bromomethyl)benzonitrile.
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Caption: Workflow for handling 2-(Bromomethyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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